![molecular formula C13H13N3O2S B5018054 N-(3-methoxyphenyl)-2-(2-pyrimidinylthio)acetamide](/img/structure/B5018054.png)
N-(3-methoxyphenyl)-2-(2-pyrimidinylthio)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of N-(3-methoxyphenyl)-2-(2-pyrimidinylthio)acetamide and related compounds involves several chemical reactions and intermediates. For instance, the catalytic hydrogenation process has been utilized for the green synthesis of related acetamide derivatives, demonstrating the importance of efficient and environmentally friendly synthesis methods (Zhang Qun-feng, 2008). Additionally, the design, synthesis, and in vitro cytotoxic activity of certain pyrimidinylthio acetamide derivatives highlight the compound's potential in medicinal chemistry (M. M. Al-Sanea et al., 2020).
Molecular Structure Analysis
The crystal structure of related acetamide compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, has been determined, revealing linear and bent configurations of the amide groups and highlighting the significance of molecular structure in determining the compound's properties and reactivity (A. Camerman et al., 2005).
Chemical Reactions and Properties
The chemical reactivity of this compound derivatives involves various transformations, including acetylation and formylation, to produce novel compounds with potential biological activities. For example, the acetylation of related pyrimidinylthio compounds has led to derivatives with significant antimicrobial activity, showcasing the chemical versatility and potential application in drug discovery (O. Farouk et al., 2021).
Physical Properties Analysis
The physical properties of acetamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application and behavior in different environments. The synthesis and crystal structure of related compounds provide insights into their physical characteristics and how these properties can be tuned for specific applications (Analytical Sciences: X-ray Structure Analysis Online, 2006).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with biological targets, are essential for understanding the compound's potential applications. Research on related acetamide derivatives has explored their synthesis, structure, and docking analysis to evaluate their anticancer activity, providing a foundation for the development of novel therapeutic agents (G. Sharma et al., 2018).
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-pyrimidin-2-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2S/c1-18-11-5-2-4-10(8-11)16-12(17)9-19-13-14-6-3-7-15-13/h2-8H,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCRNBTDCXWZZPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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